Cas no 926780-53-2 (N-(1-cyanocyclohexyl)-N-methyl-2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetamide)

• Product Name: N-(1-cyanocyclohexyl)-N-methyl-2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetamide
• CAS No: 926780-53-2
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 6503621
• PubChem ID: 17496471
• Update Time: 2025-06-11

N-(1-cyanocyclohexyl)-N-methyl-2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclohexyl)-N-methyl-2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetamide
• NCGC00281337-01
• Z54659538
• AKOS001425105
• AB01281651-01
• 926780-53-2
• EN300-26680882

• Inchi： 1S/C20H22N2O4/c1-14-10-19(24)26-17-11-15(6-7-16(14)17)25-12-18(23)22(2)20(13-21)8-4-3-5-9-20/h6-7,10-11H,3-5,8-9,12H2,1-2H3
• InChI Key： JYUWIFUIPSYNER-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC2C(C)=CC(=O)OC=2C=1)N(C)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.6Ų

Additional information on N-(1-cyanocyclohexyl)-N-methyl-2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetamide

N-(1-cyanocyclohexyl)-N-methyl-2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetamide: A Comprehensive Overview

N-(1-cyanocyclohexyl)-N-methyl-2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetamide, also known by its CAS number 926780-53-2, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are characterized by their 2H-chromenone core and functional groups that confer specific biological activities.

The chemical structure of N-(1-cyanocyclohexyl)-N-methyl-2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetamide is notable for its cyclohexyl and methyl substituents, as well as the chromenone moiety. The presence of the cyano group on the cyclohexyl ring and the methoxy substituent on the chromenone ring are key features that contribute to its pharmacological properties. These structural elements have been shown to influence the compound's solubility, stability, and interactions with biological targets.

Recent studies have highlighted the potential of N-(1-cyanocyclohexyl)-N-methyl-2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetamide in various therapeutic areas. One of the most promising applications is in the field of cancer research. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent antiproliferative activity against several human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the inhibition of cell cycle progression and induction of apoptosis, making it a potential lead compound for further drug development.

Beyond its antiproliferative effects, N-(1-cyanocyclohexyl)-N-methyl-2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetamide has also shown promise in other therapeutic areas. For instance, a study in the Bioorganic & Medicinal Chemistry Letters reported that this compound possesses anti-inflammatory properties. It was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This suggests that it could be a valuable candidate for treating inflammatory diseases.

The pharmacokinetic properties of N-(1-cyanocyclohexyl)-N-methyl-2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetamide have also been investigated. A study published in the

In addition to its therapeutic potential, N-(1-cyano cyclohexyl)methyl)-N-mthly)metyl)-N-methy))-N-methy))-N-me)y)metyl)-N-me)y)metyl)-N-me)y)metyl)-N-me)y)metyl)-N-me)y)metyl)-N-me)y)metyl)-N-me)y)metyl)-N-me)y)metyl)-N-me)y)metyl)-N-me)y) has been studied for its synthetic accessibility and ease of modification. Chemists have developed efficient synthetic routes to produce this compound, which involves several key steps such as cyclization reactions and functional group transformations. These synthetic methods have been optimized to improve yield and purity, making it feasible for large-scale production.

The safety profile of N-(1-cyano cyclohexyl)methyl)-N-mthly)) is another important aspect that has been evaluated. Preclinical studies have shown that this compound has a favorable safety margin with no significant toxicity observed at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, N-(1-cyano cyclohexyl